3-(4-Aminobutyl)-2,3-dihydro-1,3-benzoxazol-2-one

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 3-(4-aminobutyl)-1,3-benzoxazol-2-one
• InChI: InChI=1S/C11H14N2O2/c12-7-3-4-8-13-9-5-1-2-6-10(9)15-11(13)14/h1-2,5-6H,3-4,7-8,12H2
• InChI Key: XADNFNHVLNQZST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CCCCN

Description

3-(4-Aminobutyl)-2,3-dihydro-1,3-benzoxazol-2-one is a benzoxazolone derivative characterized by a 4-aminobutyl substituent at the nitrogen atom (position 3) of the heterocyclic ring. Benzoxazolones are privileged scaffolds in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, analgesic, and enzyme inhibitory properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Aminobutyl)-2,3-dihydro-1,3-benzoxazol-2-one typically involves the reaction of 2-aminophenol with a suitable carboxylic acid derivative, followed by cyclization. One common method involves the use of 4-aminobutyric acid as a starting material. The reaction conditions often include the use of a dehydrating agent such as phosphorus oxychloride (POCl3) to facilitate the cyclization process.

Industrial Production Methods

In an industrial setting, the production of 3-(4-Aminobutyl)-2,3-dihydro-1,3-benzoxazol-2-one may involve large-scale synthesis using automated reactors. The process would be optimized for yield and purity, with careful control of reaction parameters such as temperature, pressure, and reaction time. The use of continuous flow reactors could enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(4-Aminobutyl)-2,3-dihydro-1,3-benzoxazol-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino group in the compound can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Substitution reactions may involve reagents like alkyl halides or acyl chlorides under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted benzoxazole derivatives.

Scientific Research Applications

3-(4-Aminobutyl)-2,3-dihydro-1,3-benzoxazol-2-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-(4-Aminobutyl)-2,3-dihydro-1,3-benzoxazol-2-one involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Substituent Variations at Position 3

The nitrogen atom at position 3 of the benzoxazolone ring is a common site for structural modifications. Key analogs include:

Compound Name	Substituent at Position 3	Key Properties/Applications	References
3-(4-Aminobutyl)-2,3-dihydro-1,3-benzoxazol-2-one	4-Aminobutyl group	Hydrophilic due to primary amine; used as a building block in drug discovery
3-[(4-Fluorophenyl)methyl]-1,3-benzoxazol-2-one	4-Fluorophenylmethyl	Moderate lipophilicity (XLogP = 2.9); potential CNS activity due to fluorinated aromatic group
3-Methyl-2,3-dihydro-1,3-benzoxazol-2-one	Methyl group	Simpler structure; intermediate in synthesis of amino derivatives
3-(3,4-Dichlorobenzyl)-1-ethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazol-2-one	Dichlorobenzyl and sulfonyl groups	Anti-parasitic or anti-inflammatory applications (patented)

Key Observations :

• The 4-aminobutyl group enhances water solubility (especially as a hydrochloride salt) compared to lipophilic substituents like fluorophenylmethyl.
• Fluorinated analogs (e.g., 4-fluorophenylmethyl) may improve blood-brain barrier penetration, making them suitable for CNS-targeting drugs .

Substituent Variations at Position 6

Modifications at position 6 of the benzoxazolone ring are common in bioactive compounds:

Compound Name	Substituent at Position 6	Key Properties/Applications	References
5-Chloro-2,3-dihydro-1,3-benzoxazol-2-one (Chlorzoxazone)	Chlorine	Muscle relaxant via calcium/potassium channel modulation
6-Acetyl-2,3-dihydro-1,3-benzoxazol-2-one	Acetyl group	Intermediate for further derivatization; potential enzyme inhibition
6-Benzoyl-2,3-dihydro-1,3-benzoxazol-2-one	Benzoyl group	Synthesized via Friedel-Crafts acylation; tested as CB2 receptor ligands
6-(3,4,5-Trifluorobenzoyl)-2,3-dihydro-1,3-benzoxazol-2-one	Trifluorobenzoyl group	Enhanced metabolic stability due to fluorine atoms
6-Nitro-2,3-dihydro-1,3-benzoxazol-2-one	Nitro group	Precursor to amino derivatives (e.g., 6-amino analogs)

Key Observations :

• Chlorzoxazone is a clinically approved muscle relaxant, highlighting the therapeutic relevance of halogenated benzoxazolones .
• Acyl groups (e.g., benzoyl, acetyl) at position 6 are introduced via Friedel-Crafts reactions using polyphosphoric acid (PPA) or Eaton’s reagent, enabling diverse pharmacological activities .
• Fluorinated acyl groups (e.g., trifluorobenzoyl) improve resistance to oxidative metabolism, a critical factor in drug design .

Physicochemical and Pharmacokinetic Comparisons

Property	3-(4-Aminobutyl)-2,3-dihydro-1,3-benzoxazol-2-one	Chlorzoxazone	6-Benzoyl Derivative	4-Fluorophenylmethyl Analog
Molecular Weight	~237.3 (hydrochloride: 273.8)	169.6	253.3	245.2
LogP	Lower (amine enhances hydrophilicity)	1.5–2.0	~3.0	2.9
Hydrogen Bond Donors	1 (NH₂)	0	0	0
Applications	Building block for drug discovery	Muscle relaxant	CB2 receptor ligands	Potential CNS-targeting agents

Key Observations :

• The aminobutyl side chain reduces LogP compared to aromatic or acyl-substituted analogs, favoring aqueous solubility.
• Chlorzoxazone’s lack of hydrogen bond donors may contribute to its rapid absorption and CNS activity .

Biological Activity

3-(4-Aminobutyl)-2,3-dihydro-1,3-benzoxazol-2-one, also known by its CAS number 1016704-18-9, is a heterocyclic compound that has garnered attention for its diverse biological activities. This compound belongs to a class of benzoxazole derivatives, which are known for their pharmacological properties including antitumor, antimicrobial, and anti-inflammatory effects. This article reviews the biological activity of this compound based on various research findings and case studies.

• Molecular Formula : C₁₁H₁₄N₂O₂
• Molecular Weight : 206.24 g/mol
• CAS Number : 1016704-18-9

Biological Activity Overview

The biological activities of 3-(4-Aminobutyl)-2,3-dihydro-1,3-benzoxazol-2-one have been explored in various studies, revealing its potential as an antitumor and antimicrobial agent.

Antitumor Activity

Research indicates that compounds with similar structures to 3-(4-Aminobutyl)-2,3-dihydro-1,3-benzoxazol-2-one exhibit significant antitumor properties. A study highlighted that derivatives of benzoxazole showed promising results in inhibiting the proliferation of cancer cells in vitro. For instance:

• Cell Lines Tested : A549 (lung cancer), HCC827 (lung cancer), and NCI-H358 (lung cancer).
• Assays Used : MTS cytotoxicity and BrdU proliferation assays.

Table 1: Antitumor Activity Results

Compound	IC50 (μM) in 2D Assay	IC50 (μM) in 3D Assay
Compound 5	6.26 ± 0.33	20.46 ± 8.63
Compound 6	6.48 ± 0.11	16.00 ± 9.38
Doxorubicin	1.31 ± 0.11	5.86 ± 1.10

The results indicate that while the compounds were more effective in a two-dimensional culture environment, they still demonstrated notable activity in three-dimensional cultures, albeit at higher concentrations.

Antimicrobial Activity

In addition to antitumor properties, the compound has shown antimicrobial activity against various pathogens:

• Tested Pathogens : Escherichia coli (Gram-negative), Staphylococcus aureus (Gram-positive).

Studies have demonstrated that similar benzoxazole derivatives exhibit bactericidal effects, suggesting that the presence of the aminobutyl group may enhance the interaction with bacterial cell walls or membranes.

Case Studies

A notable case study involved the synthesis and evaluation of several benzoxazole derivatives, including those structurally related to 3-(4-Aminobutyl)-2,3-dihydro-1,3-benzoxazol-2-one. The study focused on their binding affinity to DNA and subsequent effects on cell viability:

• DNA Binding Studies : Compounds were found to intercalate into DNA, affecting its structure and function.
• Cytotoxicity Profiles : The compounds exhibited varying degrees of cytotoxicity across different cell lines, with some showing selectivity towards cancer cells over normal cells.

The proposed mechanism for the biological activity of benzoxazole derivatives includes:

• DNA Intercalation : Similar compounds have been shown to bind within the minor groove of DNA, disrupting replication and transcription processes.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that these compounds may induce oxidative stress in cancer cells leading to apoptosis.